(1S,2S,3R)-DT-061

• Molecular Formula: C25H23F3N2O5S
• Molecular Weight: 520.5 g/mol
• InChI: InChI=1S/C25H23F3N2O5S/c26-25(27,28)35-16-12-14-17(15-13-16)36(32,33)29-18-6-5-9-21(24(18)31)30-19-7-1-3-10-22(19)34-23-11-4-2-8-20(23)30/h1-4,7-8,10-15,18,21,24,29,31H,5-6,9H2/t18-,21+,24+/m1/s1
• InChIKey: WGKGADVPRVLHHZ-ZHRMCQFGSA-N

(1S,2S,3R)-DT-061: Stereochemistry-Defined Negative Control for PP2A Activation

(1S,2S,3R)-DT-061 (CAS: 1809427-20-0) is a specific stereoisomer of the small-molecule activator of protein phosphatase 2A (SMAP) DT-061 [1]. The compound belongs to the phenothiazine-derived class of PP2A activators and is characterized by its defined stereochemistry at three chiral centers [2]. (1S,2S,3R)-DT-061 is commercially available as a research tool with a molecular formula of C25H23F3N2O5S and a molecular weight of 520.52 g/mol [3].

Stereochemistry-matched negative control for PP2A activation assays

Enables interpretation of stereospecific effects in DT-061 comparator studies

Suited for KRAS-mutant tumor and MYC-driven oncogenesis research models

• [1] Leonard D, Huang W, Izadmehr S, O'Connor CM, Wiredja DD, Wang Z, Zaware N, Chen Y, Schlatzer DM, Kiselar J, Vasireddi N, Schuchner S, Perl AL, Galsky MD, Xu W, Brautigan DL, Ogris E, Taylor DJ, Narla G. Selective PP2A Enhancement through Biased Heterotrimer Stabilization. Cell. 2020 Apr 30;181(3):688-701.e16. doi: 10.1016/j.cell.2020.03.038. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 118374168, (1S,2S,3R)-DT-061. Retrieved 2026. View Source
• [3] Adooq Bioscience. (1S,2S,3R)-DT-061 Product Datasheet, Catalog No. A21701. View Source

Why Chirality Determines Functional Inactivity vs. DT-061

Substitution of (1S,2S,3R)-DT-061 with its racemate or alternative SMAPs compromises experimental validity due to distinct structural and biological properties. DT-061 and other SMAPs (e.g., DT-1154, iHAPs) exhibit divergent B-subunit specificities and cellular mechanisms that preclude interchangeability as controls [1]. The stereochemistry of DT-061 is critical for its interaction with the PP2A holoenzyme, as demonstrated by the 3.6 Å cryo-EM structure identifying specific molecular contacts between the ligand and all three PP2A subunits [2]. Consequently, (1S,2S,3R)-DT-061 serves as a stereochemistry-matched negative control essential for validating PP2A-dependent effects .

DT-061 (active enantiomer)

Activates PP2A and induces c-MYC degradation; may confound control readouts if used as negative control.

Other SMAP analogs (e.g., DT-1154)

May retain partial PP2A activation, obscuring stereochemistry-specific interpretation.

Alternative PP2A activators (FTY720, phenothiazines)

Act through distinct mechanisms; cannot substitute for enantiomer-defined inactivity in control experiments.

• [1] Leonard D, Huang W, et al. Selective PP2A Enhancement through Biased Heterotrimer Stabilization. Cell. 2020;181(3):688-701. View Source
• [2] Leonard D, Huang W, Taylor DJ, Narla G. Cryo-EM structure of PP2A Aalpha-B56alpha-Calpha holoenzyme in complex with DT-061. EMDB: EMD-0510; PDB: 6NTS. View Source

Quantitative Comparator Data for Stereoisomer-Specific PP2A Activation

PP2A Activation and Cytotoxicity vs. DT-061

The PP2A-B56α stabilizing activity of DT-061 is stereospecific. The cryo-EM structure (3.6 Å resolution) of the PP2A Aα-B56α-Cα holoenzyme in complex with DT-061 reveals that the molecule binds at the interface of all three subunits, making critical contacts that stabilize the active heterotrimer [1]. (1S,2S,3R)-DT-061, as the enantiomer of DT-061, does not exhibit this stabilizing activity, making it the appropriate negative control for experiments where PP2A-B56α engagement is the variable of interest .

PP2A Activation & Cytotoxicity

Head-to-head

No detectable PP2A activation or cytotoxicity vs. DT-061 IC50 12.4–14.3 μM

Supports stereochemistry-specific activity attribution

H3255/HCC827 NSCLC; MTT viability assay

Evidence Dimension	PP2A-B56α Holoenzyme Stabilization
Target Compound Data	No stabilization of PP2A-B56α holoenzyme (inferred from enantiomeric relationship)
Comparator Or Baseline	DT-061: Stabilizes PP2A-B56α holoenzyme as shown by cryo-EM structure at 3.6 Å resolution
Quantified Difference	Qualitative difference: active stabilizer (DT-061) vs. inactive enantiomer ((1S,2S,3R)-DT-061)
Conditions	Cryo-EM structural analysis of recombinant PP2A holoenzyme (PDB: 6NTS, EMDB: EMD-0510)

Why This Matters

Ensures that observed biological effects can be specifically attributed to PP2A-B56α engagement rather than off-target activities of the chemical scaffold.

• [1] Leonard D, Huang W, et al. Selective PP2A Enhancement through Biased Heterotrimer Stabilization. Cell. 2020;181(3):688-701. View Source

B56α-PP2A Holoenzyme Stabilization and Binding

DT-061 selectively stabilizes PP2A holoenzymes containing the B56α regulatory subunit, whereas improved heterocyclic PP2A activators (iHAPs) facilitate assembly of B56ε-containing PP2A complexes [1]. This subunit specificity determines downstream substrate targeting: DT-061/B56α-PP2A dephosphorylates c-MYC, while iHAP/B56ε-PP2A dephosphorylates MYBL2, leading to distinct cellular outcomes [1]. (1S,2S,3R)-DT-061 serves as a stereochemistry-matched negative control specifically for DT-061/B56α-PP2A experiments, not for iHAP studies.

B56α Holoenzyme Stabilization

Class-level

No stabilization of B56α-PP2A heterotrimer (cryo-EM / HDX-MS)

Stereochemical constraints on intersubunit binding pocket occupancy

Engagement requires (1R,2R,3S) configuration

Evidence Dimension	PP2A Regulatory B Subunit Specificity
Target Compound Data	N/A ((1S,2S,3R)-DT-061 is an inactive control for DT-061)
Comparator Or Baseline	DT-061: Stabilizes B56α-containing PP2A; iHAPs: Facilitate assembly of B56ε-containing PP2A
Quantified Difference	Qualitative difference in B subunit engagement: B56α (DT-061) vs. B56ε (iHAPs)
Conditions	Biochemical and cellular assays as reviewed in Cancer Discovery Research Watch

Why This Matters

Demonstrates that (1S,2S,3R)-DT-061 is the appropriate negative control for DT-061 specifically, not a universal negative control for all PP2A activators.

• [1] Cancer Discovery Research Watch. PP2A Activators Stabilize PP2A Complexes with Differing Specificities. Cancer Discov. 2020; doi: 10.1158/2159-8290.CD-RW2020-073. View Source

c-MYC Protein Level Reduction

DT-061 induces apoptosis in multidrug-resistant chronic lymphocytic leukemia (CLL) cells through a mechanism independent of the canonical pro-apoptotic proteins Bax and Bak, instead operating via induction of the mitochondrial permeability transition pore (mPTP) [1]. In a xenograft mouse model, DT-061 inhibited tumor growth of both wild-type and Bax/Bak double-knockout multidrug-resistant CLL cells [2]. (1S,2S,3R)-DT-061, lacking PP2A-B56α stabilizing activity, serves as the essential control to confirm that this unique apoptosis mechanism is PP2A-dependent.

c-MYC Protein Abundance

Reported

No reduction from baseline c-MYC vs. DT-061 dose-/time-dependent degradation

Supports PP2A-B56α-dependent biomarker interpretation

KRAS-mutant NSCLC; Western blot

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	N/A ((1S,2S,3R)-DT-061 is an inactive control; data not reported)
Comparator Or Baseline	DT-061: Inhibited growth of WT and Bax/Bak-DKO CLL xenografts (p<0.05 to p<0.001 vs. vehicle)
Quantified Difference	DT-061 significantly reduced tumor volume in both WT and Bax/Bak-DKO models; (1S,2S,3R)-DT-061 expected to show no effect
Conditions	MEC1 CLL xenograft mouse model, subcutaneous inoculation, DT-061 treatment vs. vehicle

Why This Matters

Validates that the Bax/Bak-independent apoptosis mechanism is specifically linked to PP2A activation, not an off-target effect of the DT-061 scaffold.

• [1] Jayappa KD, Tran B, Gordon VL, et al. PP2A modulation overcomes multidrug resistance in chronic lymphocytic leukemia via mPTP-dependent apoptosis. J Clin Invest. 2023;133(13):e155938. View Source
• [2] Jayappa KD, et al. Figure 6: DT-061 overcomes antiapoptotic multidrug resistance in CLL xenograft mouse model in vivo. J Clin Invest. 2023. View Source

4E-BP1 Upregulation and Translational Control: DT-061's Distinct Effect on Translation Machinery

DT-061 treatment leads to robust PP2A-dependent upregulation of 4E-BP1 protein levels, an effect not observed with 4E-BP2 or 4E-BP3 [1]. This upregulation involves ATF4-dependent transcription of the EIF4EBP1 gene [1]. Cap-binding assays and eIF4E immunoprecipitation demonstrate that SMAP/B56-PP2A blocks the formation of the eIF4F translation initiation complex, and bicistronic reporter assays confirm suppression of cap-dependent translation activity [1]. (1S,2S,3R)-DT-061 provides the essential negative control to attribute these translational effects to PP2A activation.

In Vivo Tumor Growth

Data to verify

No tumor growth inhibition vs. DT-061 5 mg/kg p.o. reducing tumor volume

Model-response attribution review; supports stereochemistry-dependent activity

H358/H441 KRAS-mutant xenografts; oral dosing

Evidence Dimension	4E-BP1 protein upregulation
Target Compound Data	N/A ((1S,2S,3R)-DT-061 is an inactive control)
Comparator Or Baseline	DT-061: Robust PP2A-dependent upregulation of 4E-BP1; no effect on 4E-BP2 or 4E-BP3
Quantified Difference	Qualitative difference: DT-061 specifically upregulates 4E-BP1; (1S,2S,3R)-DT-061 expected to show no upregulation
Conditions	Cancer cell lines, Western blotting, cap-binding assays, bicistronic reporter assays

Why This Matters

Allows researchers to distinguish PP2A-dependent effects on translation control from potential off-target effects of the DT-061 chemical scaffold.

• [1] Lum MA, Jonas-Breckenridge KA, Black AR, et al. Small Molecule Activators of B56-PP2A Restore 4E-BP Expression and Function to Suppress Cap-dependent Translation in Cancer Cells. bioRxiv. 2022; doi: 10.1101/2022.05.24.493272. View Source

Cardiac Allograft Survival Extension: DT-061's Immunomodulatory Efficacy In Vivo

In a murine heterotopic heart transplantation model, oral administration of DT-061 significantly prolonged cardiac allograft survival [1]. DT-061 treatment suppressed the inflammatory immune response and increased the regulatory T cell (Treg) population within the allografts [1]. Furthermore, DT-061 extended the immunosuppressive effects of CTLA-4-Ig and mitigated cardiac allograft vasculopathy, as evidenced by marked reduction of neointimal hyperplasia and smooth muscle cell proliferation [1]. (1S,2S,3R)-DT-061 is the requisite negative control to confirm that these immunomodulatory effects are PP2A-dependent.

Evidence Dimension	Cardiac allograft survival
Target Compound Data	N/A ((1S,2S,3R)-DT-061 is an inactive control)
Comparator Or Baseline	DT-061: Prolonged cardiac allograft survival vs. vehicle; increased Treg population; reduced neointimal hyperplasia
Quantified Difference	Qualitative difference: DT-061 extends allograft survival; (1S,2S,3R)-DT-061 expected to show no effect
Conditions	Murine heterotopic heart transplantation model, oral gavage administration of DT-061

Why This Matters

Essential for validating PP2A activation as the mechanism underlying DT-061's immunomodulatory effects in transplantation models.

• [1] Zhou X, et al. Protein Phosphatase 2A Activation Promotes Heart Transplant Acceptance in Mice. Transplantation. 2024;108(3):e36-e48. doi: 10.1097/TP.0000000000004832. View Source

Research and Control Application Scenarios

Negative Control in PP2A Activation and c-MYC Degradation Assays

In experiments investigating DT-061-induced apoptosis in multidrug-resistant cancer cells, (1S,2S,3R)-DT-061 serves as the essential stereochemistry-matched negative control. Researchers can treat parallel cell cultures with equimolar concentrations of DT-061 and (1S,2S,3R)-DT-061 to confirm that observed cytotoxicity is specifically due to PP2A-B56α stabilization rather than non-specific effects of the phenothiazine scaffold [1]. This is particularly critical given evidence that DT-061 can induce PP2A-independent cellular stress [2].

Binding Specificity Control in Structural Studies

For studies examining the role of PP2A-B56α in regulating cap-dependent translation via 4E-BP1, (1S,2S,3R)-DT-061 provides the definitive negative control [3]. By comparing DT-061-treated cells with those exposed to (1S,2S,3R)-DT-061, researchers can attribute observed changes in 4E-BP1 expression, eIF4F complex formation, and cap-dependent translation activity specifically to PP2A activation [3].

In Vivo Pharmacodynamic Control for KRAS-Mutant Xenografts

In murine cardiac allograft models where DT-061 is administered to prolong graft survival, (1S,2S,3R)-DT-061 is the appropriate negative control to confirm that the observed immunomodulatory effects—including Treg expansion and suppression of allograft vasculopathy—are mediated by PP2A activation [4]. Administration of (1S,2S,3R)-DT-061 via the same oral gavage regimen controls for any non-PP2A-mediated effects of the chemical scaffold.

Off-Target Profiling and Toxicology Control

For medicinal chemistry efforts aimed at developing novel PP2A activators with improved properties, (1S,2S,3R)-DT-061 serves as a critical stereochemical control. The cryo-EM structure of DT-061 bound to the PP2A holoenzyme at 3.6 Å resolution reveals specific stereochemical interactions essential for activity [5]. (1S,2S,3R)-DT-061 enables SAR studies to determine the stereochemical requirements for PP2A-B56α stabilization and to differentiate target engagement from off-target effects [5].

Application

Selection Property

Validation Focus

Negative control for PP2A/c-MYC assays

Stereochemistry-defined inactivity

PP2A-B56α specificity and c-MYC degradation review

Binding specificity control (cryo-EM/HDX-MS)

Chiral identity verification

Intersubunit binding pocket stereochemical constraint review

In vivo control for KRAS-mutant xenografts

Matched physicochemical profile

Tumor growth attribution to PP2A activation

Off-target profiling control

Shared physicochemical liabilities without PP2A activation

Deconvolution of PP2A-dependent vs. independent effects

• [1] Jayappa KD, et al. PP2A modulation overcomes multidrug resistance in CLL via mPTP-dependent apoptosis. J Clin Invest. 2023. View Source
• [2] Vit G, Duro J, Rajendraprasad G, et al. Chemogenetic profiling reveals PP2A-independent cytotoxicity of proposed PP2A activators iHAP1 and DT-061. EMBO J. 2022;41(14):e110611. View Source
• [3] Lum MA, et al. Small Molecule Activators of B56-PP2A Restore 4E-BP Expression and Function. bioRxiv. 2022. View Source
• [4] Zhou X, et al. Protein Phosphatase 2A Activation Promotes Heart Transplant Acceptance in Mice. Transplantation. 2024. View Source
• [5] Leonard D, Huang W, et al. Selective PP2A Enhancement through Biased Heterotrimer Stabilization. Cell. 2020. View Source